2-(Propargylsulfanyl)-5-methyl-1,3,4-thiadiazole

• IUPAC Name: 2-methyl-5-prop-2-ynylsulfanyl-1,3,4-thiadiazole
• InChI: InChI=1S/C6H6N2S2/c1-3-4-9-6-8-7-5(2)10-6/h1H,4H2,2H3
• InChI Key: ZGEOJTLMYAZSAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)SCC#C
• Molecular Formula: C6H6N2S2
• Molecular Weight: 170.3 g/mol

Description

2-(Propargylsulfanyl)-5-methyl-1,3,4-thiadiazole is a heterocyclic organic compound that has gained significant attention in the scientific community due to its diverse range of applications. This molecule is a member of the thiadiazole family, which is known for its versatile biological activities.

Scientific Research Applications

• Heterocyclic Chemistry :

  • Reactions involving 2-(Propargylsulfanyl)-5-methyl-1,3,4-thiadiazole can lead to the formation of fused thiazole rings and heterocyclization products, demonstrating its utility in synthesizing complex heterocyclic structures (Tarasova et al., 2018).

• Antibacterial Activity :

  • Derivatives of 1,3,4-thiadiazole, a class to which this compound belongs, have shown promising antibacterial activities against gram-positive bacteria, including Staphylococcus aureus and Bacillus subtilis (Letafat et al., 2011).

• Anticancer Properties :

  • Certain Schiff bases derived from 1,3,4-thiadiazole compounds, including variants of this compound, have exhibited significant anticancer activities, particularly in inhibiting the growth of certain cancer cell lines (Gür et al., 2020).

• Photodynamic Therapy :

  • New zinc phthalocyanines substituted with derivatives of 1,3,4-thiadiazole, including this compound, have been studied for their potential in photodynamic therapy for cancer treatment due to their high singlet oxygen quantum yield and good fluorescence properties (Pişkin et al., 2020).

• Antitrypanosomal Activity :

  • Some 1,3,4-thiadiazole derivatives, including those related to this compound, have shown effective antitrypanosomal potency against Trypanosoma brucei gambiense, suggesting potential use in treating trypanosomiasis (Lelyukh et al., 2023).

• Organometallic Materials and Catalysis :

  • 1,3,4-Thiadiazoles, including related compounds of this compound, have been used as precursors in the crystal engineering of organometallic materials, demonstrating their role in the synthesis of new materials and catalysis (Ardan et al., 2017).